Cas no 870221-22-0 (4-(2-Chloro-3-pyridinyl)-N-methyl-2-pyrimidinamine)

• Product Name: 4-(2-Chloro-3-pyridinyl)-N-methyl-2-pyrimidinamine
• CAS No: 870221-22-0
• Molecular Formula: C₁₀H₉N₄Cl
• Molecular Weight: 220.65826
• MDL: MFCD12922716
• CID: 1027266
• PubChem ID: 16109004

4-(2-Chloro-3-pyridinyl)-N-methyl-2-pyrimidinamine Properties

Names and Identifiers

• 4-(2-Chloro-3-pyridinyl)-N-methyl-2-pyrimidinamine
• 4-(2-Chloro-3-pyridinyl)-N-methyl-2-pyrimidimine
• CS-0456732
• 4-(2-chloropyridin-3-yl)-N-methylpyrimidin-2-amine
• SCHEMBL580408
• FT-0734958
• KD-0755
• VJB22122
• J-513294
• 870221-22-0
• DTXSID40582976
• SPRHXGPRWSLRNY-UHFFFAOYSA-N
• MFCD12922716
• E72631
• [4-(2-chloro-pyridin-3-yl)-pyrimidin-2-yl]-methyl-amine
• AKOS005073428
• DB-076816
• 2-Pyrimidinamine, 4-(2-chloro-3-pyridinyl)-N-methyl-

• MDL： MFCD12922716
• InChIKey： SPRHXGPRWSLRNY-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H9ClN4/c1-12-10-14-6-4-8(15-10)7-3-2-5-13-9(7)11/h2-6H,1H3,(H,12,14,15)
• SMILES： CN=C1NC=CC(=N1)C2=C(Cl)N=CC=C2

Computed Properties

• Exact Mass: 220.0515740g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Monoisotopic Mass: 220.0515740g/mol
• Heavy Atom Count: 15
• Complexity: 202
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.1
• Topological Polar Surface Area: 50.7Ų

Experimental Properties

• Refractive Index: 1.638
• Boiling Point: 401.1±53.0 °C at 760 mmHg
• Vapor Pressure: 0.0±0.9 mmHg at 25°C
• Flash Point: 196.4±30.9 °C
• Density: 1.3±0.1 g/cm3